Cas no 1250086-85-1 (4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine)

• Product Name: 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine
• CAS No: 1250086-85-1
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• MDL: MFCD16163760
• CID: 4581471
• PubChem ID: 53275816
• Update Time: 2025-11-01

4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine

• MDL： MFCD16163760
• Inchi： 1S/C10H10BrN3/c1-14-6-13-9(10(14)12)7-2-4-8(11)5-3-7/h2-6H,12H2,1H3
• InChI Key： VBQKMZZEPOTCHJ-UHFFFAOYSA-N
• SMILES： C1N(C)C(N)=C(C2=CC=C(Br)C=C2)N=1

Additional information on 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine

Professional Introduction to 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine (CAS No. 1250086-85-1)

4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1250086-85-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a bromine substituent at the para position of the phenyl ring and the amine functional group at the 5-position of the imidazole core contributes to its reactivity and versatility in synthetic chemistry.

The imidazole scaffold is a privileged structure in medicinal chemistry, known for its biological activity and role in various pharmacological targets. The compound 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine leverages this scaffold to interact with biological systems, making it a valuable intermediate in the synthesis of more complex molecules. Its molecular structure allows for further functionalization, enabling chemists to explore diverse chemical space and discover novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly imidazoles, in developing new treatments for various diseases. The bromine atom in 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules. These reactions are pivotal in synthesizing biaryl structures, which are prevalent in many bioactive compounds.

In addition to its synthetic utility, 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine has shown promise in preclinical studies as a precursor for developing small molecule inhibitors. Imidazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in this compound may influence its interaction with target proteins, making it a candidate for further investigation in drug design.

The pharmaceutical industry has been increasingly interested in exploring novel scaffolds that can modulate biological pathways effectively. The imidazole core provides a rigid framework that can be easily modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been leveraging computational methods and high-throughput screening to identify promising candidates like 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine for their potential therapeutic applications.

The synthesis of this compound involves multi-step organic transformations, starting from readily available precursors. The bromination step at the phenyl ring is crucial for introducing the reactive site necessary for subsequent cross-coupling reactions. The methylation at the 1-position of the imidazole ring enhances its stability and reactivity, making it an ideal building block for more complex molecules.

Ongoing research in medicinal chemistry continues to uncover new applications for imidazole derivatives. The structural flexibility of this class of compounds allows them to be tailored for specific biological targets, making them invaluable in the quest for novel therapeutics. Studies have shown that modifications at different positions of the imidazole ring can significantly alter their biological activity, highlighting the importance of structure-activity relationship studies.

The development of new synthetic methodologies has also been instrumental in expanding the utility of compounds like 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine. Advances in catalytic systems and reaction conditions have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In conclusion, 4-(4-bromophenyl)-1-methyl-1H-imidazol-5-amine (CAS No. 1250086-85-1) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for imidazole derivatives, compounds like this will play a crucial role in shaping the future of drug discovery and development.